Cas no 62935-21-1 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, propyl ester)

• Product Name: 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, propyl ester
• CAS No: 62935-21-1
• Molecular Formula: C₇H₇F₅O₂
• Molecular Weight: 218.12128
• CID: 428640
• PubChem ID: 71381802

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, propyl ester Properties

Names and Identifiers

• 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, propyl ester
• propyl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
• 62935-21-1
• DTXSID80804225

• InChIKey： UMWKATQUFXFGJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7F5O2/c1-2-3-14-6(13)4(5(8)9)7(10,11)12/h2-3H2,1H3
• SMILES： CCCOC(=O)C(=C(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 218.03661
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 218.03662027g/mol
• Heavy Atom Count: 14
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3